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Compound of Interest

Compound Name: Tiquizium

Cat. No.: B129165 Get Quote

Essential Safety and Handling Guide for Tiquizium
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Tiquizium. The following procedural steps and

recommendations are designed to ensure the safe handling, storage, and disposal of this

compound.

Chemical Identifier:

Name: Tiquizium Bromide[1]

CAS Number: 71731-58-3[2][3]

Molecular Formula: C19H24BrNS2[1]

Synonyms: Thiaton, HSR-902[1][3]

Tiquizium bromide is a quaternary ammonium salt with anticholinergic and antispasmodic

properties.[1][3] While specific toxicity data for laboratory handling is not readily available, its

classification as a muscarinic antagonist suggests that it should be handled with care to avoid

potential pharmacological effects.[1][4]
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Appropriate PPE is mandatory to prevent accidental exposure when handling Tiquizium. The

following table summarizes the recommended equipment for various stages of handling.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Aliquoting

(Powder)

Safety glasses

with side shields

or goggles

Chemical-

resistant nitrile

gloves

Laboratory coat

N95 or higher

rated respirator

(in the absence

of a fume hood)

Solution

Preparation and

Handling

Safety glasses

with side shields

or goggles

Chemical-

resistant nitrile

gloves

Laboratory coat

Not generally

required if

handled in a

well-ventilated

area or fume

hood

Spill Cleanup Goggles

Heavy-duty

chemical-

resistant gloves

Chemical-

resistant apron

or gown over a

lab coat

Appropriate

respirator based

on the scale and

nature of the spill

Operational Plan for Safe Handling
A systematic approach is essential when working with Tiquizium to minimize exposure risk.

Preparation and Handling Protocol:
Area Preparation: All handling of Tiquizium powder should be conducted in a designated

area, preferably within a chemical fume hood or a ventilated balance enclosure to minimize

inhalation risk. Ensure a safety shower and an eyewash station are readily accessible.

Donning PPE: Before handling the compound, put on all required PPE as outlined in the

table above.

Handling the Compound:
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Avoid the formation of dust and aerosols.

Use spatulas and other tools carefully when handling the powder.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Avoid all direct contact with the substance, including skin and eye contact, and inhalation.

Storage:
Store Tiquizium Bromide in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents.

The recommended storage temperature is 2-8°C.

Spill Management:
Minor Spills (Powder):

Gently cover the spill with a damp paper towel to avoid raising dust.

Wearing appropriate PPE, carefully wipe up the material.

Place the contaminated materials into a sealed container for disposal.

Clean the spill area with soap and water.

Minor Spills (Solution):

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material into a sealed container for disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area and prevent entry.
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Ensure the area is well-ventilated.

Contact your institution's environmental health and safety (EHS) department for guidance

on cleanup.

Disposal Plan
All waste containing Tiquizium must be treated as chemical waste and disposed of according

to institutional and local regulations.

Solid Waste: Collect any unused Tiquizium powder and contaminated disposable materials

(e.g., gloves, weigh boats, paper towels) in a clearly labeled, sealed waste container.

Liquid Waste: Collect solutions containing Tiquizium in a labeled, sealed, and appropriate

chemical waste container. Do not pour Tiquizium solutions down the drain.

Container Disposal: Empty containers should be rinsed thoroughly with an appropriate

solvent. The rinsate should be collected as chemical waste. Dispose of the rinsed containers

as directed by your institution's EHS guidelines.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling Tiquizium in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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